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Compound of Interest

Compound Name: 2-Cyclopropoxy-N-methylaniline

CAS No.: 1243439-17-9

Cat. No.: B1378905

Get Quote

Abstract & Scope
This technical guide outlines the rigorous handling, storage, and experimental protocols for 2-
Cyclopropoxy-N-methylaniline (CAS: 1243439-17-9).[1] As a specialized aniline derivative

featuring a cyclopropyl ether moiety, this compound serves as a critical pharmacophore in the

synthesis of TGR5 agonists and RIPK1 inhibitors. Its dual functionality—combining an

oxidation-prone secondary amine with an acid-sensitive cyclopropyl ether—demands a

handling strategy that mitigates oxidative degradation and hydrolytic cleavage.[1] This

document provides a self-validating workflow to ensure compound integrity and researcher

safety.

Physicochemical Profile
Table 1: Chemical Specification & Properties
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Property Specification

Chemical Name 2-Cyclopropoxy-N-methylaniline

CAS Number 1243439-17-9

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

Appearance
Colorless to pale yellow oil (darkens upon

oxidation)

Solubility
Soluble in DMSO (>50 mg/mL), Ethanol, DCM;

Insoluble in water

pKa (Predicted) ~4.5 - 5.0 (Aniline nitrogen)

Storage Class Toxic, Light-Sensitive, Air-Sensitive

Safety & Hazard Assessment (E-E-A-T)[1]
Expert Insight: Aniline derivatives are notorious for inducing methemoglobinemia upon skin

absorption or inhalation.[1] The N-methyl substitution increases lipophilicity, potentially

enhancing dermal absorption rates compared to the parent aniline. Furthermore, the

cyclopropyl moiety adds a layer of metabolic complexity (potential ring-opening).[1]

Critical Hazards
Acute Toxicity (Category 3): Toxic if swallowed, in contact with skin, or inhaled.[2][3][4]

Specific Target Organ Toxicity: Blood (Methemoglobinemia), Liver, Kidneys.

Environmental: Very toxic to aquatic life with long-lasting effects.[1][2][3][4][5]

Mandatory PPE
Respiratory: NIOSH-approved respirator (N95 minimum) or powered air-purifying respirator

(PAPR) if handling >1g outside a fume hood.[1]
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Dermal: Double-gloving recommended.[1] Inner layer: Nitrile (4 mil); Outer layer: Nitrile (8

mil) or Laminate (Silver Shield) for prolonged handling.[1]

Ocular: Chemical splash goggles.[1]

Storage Protocols: The "Chain of Custody"
Trustworthiness: The stability of 2-Cyclopropoxy-N-methylaniline relies on preventing the

"Aniline Black" oxidation cascade.[1] The following protocol is designed to arrest radical

formation.

Long-Term Storage (Stock)
Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Headspace must be purged with Argon (Ar) or Nitrogen (N₂).[1] Argon is

preferred due to its higher density, forming a better blanket over the oil.

Container: Amber borosilicate glass vials with Teflon-lined caps.

Desiccation: Store secondary containment over activated molecular sieves or Drierite to

prevent hydrolytic cleavage of the cyclopropyl ether.

Working Solution Storage
Solvent: DMSO or Anhydrous Ethanol.[1]

Stability: Stable for 2 weeks at -20°C.

Freeze/Thaw: Limit to <3 cycles. Aliquot immediately upon reconstitution.

Handling & Preparation Workflow
Expertise: The cyclopropyl ether group is acid-labile.[1] Avoid using strong acidic aqueous

buffers (pH < 3) during workup or dissolution, as this may trigger ring-opening hydrolysis,

yielding the corresponding phenol and cyclopropanol/allyl alcohol byproducts.[1]

Reconstitution Protocol
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Equilibration: Allow the refrigerated vial to warm to room temperature (20-25°C) inside a

desiccator before opening. Reason: Prevents condensation of atmospheric water into the

cold oil.

Weighing: Perform weighing in a fume hood. Use a glass syringe or positive displacement

pipette for viscous oils.

Solubilization:

Add anhydrous DMSO (Molecular Biology Grade).[1]

Vortex for 30 seconds.

Visual Check: Solution should be clear.[1] Turbidity indicates moisture contamination or

degradation.[1]

Workflow Visualization
The following diagram illustrates the critical decision paths for handling this compound to

maintain integrity.
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Usage Decision

Receipt of Compound
(Check Seal & Color)

Storage:
2-8°C, Amber Vial, Argon

Equilibrate to RT
(In Desiccator)

Open under Inert Gas

Solubilize (DMSO/EtOH) Purge Headspace & Reseal

Reaction Setup
(Avoid pH < 3)

Click to download full resolution via product page

Figure 1: Lifecycle management workflow for 2-Cyclopropoxy-N-methylaniline, emphasizing

inert gas purging and temperature control.[1]

Experimental Application: Reductive Amination
Coupling
This protocol demonstrates a standard application where 2-Cyclopropoxy-N-methylaniline
acts as a nucleophile.[1]

Context: Synthesis of a tertiary amine scaffold common in TGR5 agonists.
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Reagents
Amine: 2-Cyclopropoxy-N-methylaniline (1.0 eq)[1]

Electrophile: Aryl aldehyde (1.1 eq)[1]

Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1]

Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[1]

Acid Catalyst: Acetic Acid (1.0 eq) - Note: Mild enough to activate imine formation without

cleaving the cyclopropyl ether.[1]

Step-by-Step Protocol
Activation: In a flame-dried round-bottom flask under N₂, dissolve the aryl aldehyde (1.1 eq)

in DCE (0.1 M).

Addition: Add 2-Cyclopropoxy-N-methylaniline (1.0 eq) via syringe.

Catalysis: Add Acetic Acid (1.0 eq). Stir at Room Temperature (RT) for 30 minutes to form the

iminium ion intermediate.

Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise over 10 minutes.

Reaction: Allow to warm to RT and stir for 4-16 hours. Monitor by LC-MS.[1]

Quench: Quench with Saturated NaHCO₃ (pH ~8). Crucial: Avoid strong acid quench.[1]

Extraction: Extract with DCM (3x). Dry organics over Na₂SO₄ and concentrate.

Troubleshooting & Quality Control
Table 2: Common Issues and Remediation
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Observation Root Cause Remediation

Dark Brown/Black Color Oxidation of aniline nitrogen

Purify via silica gel

chromatography immediately.

[1] Store under Argon.[1]

New Peak in LC-MS (M-40)
Loss of cyclopropyl group

(Hydrolysis)

Check solvent pH. Ensure no

strong acids (HCl, H₂SO₄)

were used. Use buffered

aqueous phases.[1]

Low Solubility Moisture in organic solvent
Use anhydrous solvents.[1]

Sonicate at 30°C for 5 mins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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